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Compound of Interest

Compound Name: Atrasentan Hydrochloride

Cat. No.: B10782071

The following guidelines provide essential safety and logistical information for the proper
disposal of Atrasentan Hydrochloride, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance.

Core Principles and Regulatory Overview

Proper disposal of Atrasentan Hydrochloride, as with any laboratory chemical, is governed by
a hierarchy of regulations. In the United States, the primary federal regulation is the Resource
Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency
(EPA).[1][2] A key recent development is the Hazardous Waste Pharmaceuticals Final Rule (40
CFR Part 266 Subpart P), which expressly prohibits the sewering of hazardous waste
pharmaceuticals.[3][4]

It is imperative to treat Atrasentan Hydrochloride as a potentially hazardous waste unless
officially determined otherwise by your institution's Environmental Health and Safety (EHS)
department. Do not discharge Atrasentan Hydrochloride or its containers into sewer systems
or contaminate water, foodstuffs, or feed.[5]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of Atrasentan
Hydrochloride waste, including pure (unused) product, contaminated labware, and empty
containers.
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Step 1: Waste Characterization and Segregation

o Consult Safety Data Sheet (SDS): Always review the most current SDS for Atrasentan
Hydrochloride. Section 13 of the SDS provides manufacturer-specific disposal
considerations.[6]

o Contact EHS: Your institution's EHS office is the definitive authority for waste
characterization. Contact them to determine if Atrasentan Hydrochloride is classified as a
regulated hazardous waste at your facility.

o Segregate Waste: Collect all Atrasentan Hydrochloride waste separately from other
chemical and regular trash streams. This includes stock material, contaminated personal
protective equipment (PPE), and spill cleanup debris.[7]

Step 2: Containment and Labeling

o Use Appropriate Containers: Place Atrasentan Hydrochloride waste into a suitable, sealed,
and leak-proof container.[5][8][9] The container must be compatible with the chemical.

o Label Clearly: The container must be clearly labeled with its contents. Use your institution's
official hazardous waste tags. At a minimum, the label should state "Hazardous Waste -
Atrasentan Hydrochloride".

Step 3: Managing Spills and Contaminated Materials
o Contain the Spill: In case of a spill, prevent further leakage if it is safe to do so0.[6][8]

e Absorb and Collect: Use an inert, absorbent material (e.g., diatomite, universal binders) to
collect the spilled substance.[6] Avoid generating dust.[5][8]

o Decontaminate: Clean the affected surfaces. The SDS may recommend a specific
decontamination procedure, such as scrubbing with alcohol.[6]

e Dispose of Cleanup Materials: All materials used for spill cleanup (absorbents, PPE, etc.)
must be collected, contained, and disposed of as Atrasentan Hydrochloride waste.[10]

Step 4: Arranging for Final Disposal
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e Schedule a Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste container.

o Professional Disposal: The ultimate disposal method for Atrasentan Hydrochloride should

be through a licensed chemical destruction facility.[5] The most commonly recommended

method is controlled incineration in a furnace equipped with an afterburner and flue gas

scrubbing to handle emissions.[5][11]

Disposal of Empty Containers

The disposal of containers that previously held Atrasentan Hydrochloride depends on

whether they are considered "RCRA empty.” This standard is critical for determining if the

container itself must be treated as hazardous waste.

Waste Stream Criteria for "RCRA Empty"

Disposal Procedure

All material has been removed
by pouring, pumping, or
aspirating, and no more than

Non-Acutely Hazardous Waste ) ]
2.5 cm (1 inch) of residue

If "RCRA empty," the container
may be disposed of as non-

hazardous waste (e.qg., regular

Containers ] ) )
remains, OR no more than 3%  trash or recycling), provided
by weight of the total capacity any labels are defaced.[12]
of the container remains.

The container must be triple-
rinsed with a solvent capable o
. _ After proper rinsing, the

Acutely Hazardous (P-Listed) of removing the substance. )

) ) container can be managed as

Waste Containers The rinsate must be collected

and managed as hazardous

waste.

non-hazardous waste.[12]

Note: Atrasentan Hydrochloride is not typically classified as a P-listed (acutely hazardous)

waste. However, institutional policies may vary, and consultation with EHS is required.

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of
Atrasentan Hydrochloride waste in a laboratory setting.
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Caption: Decision workflow for Atrasentan Hydrochloride disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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